Cas no 2200573-36-8 (2-[(1-tert-butylazetidin-3-yl)oxy]-5-chloropyrimidine)

• Product Name: 2-[(1-tert-butylazetidin-3-yl)oxy]-5-chloropyrimidine
• CAS No: 2200573-36-8
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 5325752
• Update Time: 2025-06-29

2-[(1-tert-butylazetidin-3-yl)oxy]-5-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-chloro-2-[[1-(1,1-dimethylethyl)-3-azetidinyl]oxy]-
• 2-[(1-tert-butylazetidin-3-yl)oxy]-5-chloropyrimidine

• Inchi： 1S/C11H16ClN3O/c1-11(2,3)15-6-9(7-15)16-10-13-4-8(12)5-14-10/h4-5,9H,6-7H2,1-3H3
• InChI Key： WCYMPXPOZAGXPF-UHFFFAOYSA-N
• SMILES： C1(OC2CN(C(C)(C)C)C2)=NC=C(Cl)C=N1

Additional information on 2-[(1-tert-butylazetidin-3-yl)oxy]-5-chloropyrimidine

Comprehensive Overview of 2-[(1-tert-butylazetidin-3-yl)oxy]-5-chloropyrimidine (CAS No. 2200573-36-8)

The compound 2-[(1-tert-butylazetidin-3-yl)oxy]-5-chloropyrimidine (CAS No. 2200573-36-8) is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines a pyrimidine core with a tert-butylazetidine moiety, offering versatile reactivity for drug discovery and material science applications. Its molecular formula, C₁₁H₁₆ClN₃O, reflects a balanced hydrophobicity and polarity, making it a candidate for optimizing pharmacokinetic properties in lead compound development.

Recent trends in AI-driven drug discovery have highlighted the importance of heterocyclic compounds like 2-[(1-tert-butylazetidin-3-yl)oxy]-5-chloropyrimidine. Researchers are increasingly leveraging computational tools to predict its binding affinity with biological targets, particularly in kinase inhibition and GPCR modulation. The chloropyrimidine segment is known for its role in forming hydrogen bonds with amino acid residues, while the azetidine ring contributes to conformational rigidity—a hot topic in designing next-generation small-molecule therapeutics.

From a synthetic chemistry perspective, the CAS No. 2200573-36-8 compound exemplifies modern strategies in scaffold hopping and bioisosteric replacement. Its tert-butyl group enhances metabolic stability, addressing a common challenge in medicinal chemistry optimization. Laboratories focusing on high-throughput screening often include this molecule in libraries targeting inflammatory pathways or oncology-related protein interactions, aligning with current industry demands for precision medicine solutions.

Environmental and green chemistry considerations are also relevant for 2-[(1-tert-butylazetidin-3-yl)oxy]-5-chloropyrimidine. Its potential biodegradability and low bioaccumulation risk make it a subject of interest in sustainable chemical design. Analytical methods such as HPLC-MS and NMR spectroscopy are typically employed for purity assessment, with researchers frequently searching for spectral data interpretation protocols specific to this compound.

In material science, the pyrimidine-azetidine hybrid structure shows promise for developing organic electronic materials. Its electron-deficient chloropyrimidine component could facilitate charge transport in semiconducting polymers, a rapidly growing field driven by demand for flexible electronics. Patent databases reveal increasing filings involving derivatives of this compound for optoelectronic applications.

Quality control protocols for CAS No. 2200573-36-8 emphasize chiral purity analysis due to the stereocenter in the azetidine ring. This aligns with regulatory focus on enantioselective synthesis in API manufacturing. Frequently searched questions include "synthetic routes for 2-[(1-tert-butylazetidin-3-yl)oxy]-5-chloropyrimidine" and "solubility profile of chloropyrimidine derivatives," reflecting practical research needs.

The compound's thermal stability (typically >200°C) makes it suitable for high-temperature reactions, a feature valued in process chemistry scale-up. Safety data sheets highlight standard organic compound handling procedures, with particular attention to the chloropyrimidine group's reactivity under strong reducing conditions—a topic often discussed in chemical safety forums.

Emerging applications in proteolysis-targeting chimeras (PROTACs) have brought new relevance to 2-[(1-tert-butylazetidin-3-yl)oxy]-5-chloropyrimidine. Its structural features are being explored as E3 ligase-binding warheads, connecting to the booming field of targeted protein degradation. This intersection with cutting-edge therapeutic modalities ensures continued scientific interest in this molecular architecture.